methyl 3-hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate

• IUPAC Name: methyl 3-hydroxy-2-(3-oxo-1H-isoindol-2-yl)butanoate
• InChI: InChI=1S/C13H15NO4/c1-8(15)11(13(17)18-2)14-7-9-5-3-4-6-10(9)12(14)16/h3-6,8,11,15H,7H2,1-2H3
• InChI Key: SWXKGNTVKMANDI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C(=O)OC)N1CC2=CC=CC=C2C1=O)O
• Molecular Formula: C13H15NO4
• Molecular Weight: 249.26 g/mol
• CAS No.: 1858240-41-1

Description

“Methyl 3-hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate” is an organic compound. It belongs to the class of compounds known as indolyl.

Molecular Structure Analysis

The molecular formula of “this compound” is C11H11NO4. The average mass is 221.209 Da and the monoisotopic mass is 221.068802 Da.

Physical and Chemical Properties Analysis

The predicted density of “this compound” is 1.246±0.06 g/cm3. The predicted boiling point is 297.5±19.0 °C.

Scientific Research Applications

1. Chemical Synthesis and Structural Studies

• Studies have focused on the synthesis and structural analysis of compounds related to methyl 3-hydroxy-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)butanoate. For instance, Váňa et al. (2012) explored the rearrangement of substituted S-(1(3H)-isobenzofuranone-3-yl)isothiuronium bromides, which are structurally similar to the compound (Váňa, Sedlák, Padělková, & Hanusek, 2012). Similarly, Sakhautdinov et al. (2013) determined the crystal structure of methyl 4-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]-1-methyl-1H-pyrazol-5-carboxylate, providing insights into the molecular configuration of related compounds (Sakhautdinov, Batyrshin, Fatykhov, Yumabaeva, Suponitskii, & Antipin, 2013).

2. Potential in Drug Discovery and Disease Treatment

• Research has also examined the potential of similar compounds in drug development and disease treatment. For example, dos Santos et al. (2011) assessed the genotoxicity of compounds structurally related to this compound for treating sickle cell disease, indicating their therapeutic potential (dos Santos, Bosquesi, Varanda, Lima, & Chung, 2011).

3. Applications in Organic Chemistry and Materials Science

• The compound and its derivatives find applications in organic chemistry and materials science. For instance, He et al. (2002) described a synthetic route for α-hydroxy methyl ketones, highlighting the importance of such compounds in the development of electro-optic materials (He, Leslie, & Sinicropi, 2002).

Mechanism of Action

Target of Action

Compounds with similar structures have been reported to interact with various targets, influencing a range of biological activities .

Mode of Action

Similar compounds have been reported to interact with their targets, leading to changes in cellular processes .

Biochemical Pathways

Compounds with similar structures have been reported to influence various biochemical pathways .

Pharmacokinetics

These properties play a crucial role in determining the bioavailability of the compound .

Result of Action

Similar compounds have been reported to have various effects at the molecular and cellular level .

Action Environment

Environmental factors can significantly impact the action of similar compounds .